3-(3-Fluorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride

• IUPAC Name: 3-(3-fluorophenyl)-1-piperazin-1-ylpropan-1-one;hydrochloride
• InChI: InChI=1S/C13H17FN2O.ClH/c14-12-3-1-2-11(10-12)4-5-13(17)16-8-6-15-7-9-16;/h1-3,10,15H,4-9H2;1H
• InChI Key: PWSLVSKYRLBITF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)CCC2=CC(=CC=C2)F.Cl
• Molecular Formula: C13H18ClFN2O
• Molecular Weight: 272.74 g/mol

Description

3-(3-Fluorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride, also known as 3-FPM, is a synthetic stimulant drug that belongs to the cathinone class of compounds. It was first synthesized in the 1970s, but its use as a recreational drug has only recently gained popularity. The chemical structure of 3-FPM is similar to other popular stimulants such as amphetamines and cathinones, and it is believed to have similar effects on the body.

Scientific Research Applications

Quality Control and Stability Studies in Pharmaceuticals

3-(3-Fluorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride has been studied for its potential as an anti-ischemic and anti-hypertensive agent. A high-performance liquid chromatographic assay method was developed for quality control and stability studies of this compound, which is being developed at the Central Drug Research Institute (CDRI), India. This method provides a sensitive and reproducible way to ensure the quality and stability of the drug during development and production (Dwivedi et al., 2003).

Antidepressant and Antianxiety Potential

Novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, which are structurally related to 3-(3-Fluorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride, have been synthesized and evaluated for antidepressant activities. These compounds were tested in mice using Porsolt’s behavioral despair test and the plus maze method, showing promising results in reducing immobility times and exhibiting significant antianxiety activity (Kumar et al., 2017).

Synthesis and Structural Analysis for Pharmaceutical Applications

A study focused on the synthesis of related compounds, including flunarizine, which shares structural similarities with 3-(3-Fluorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride. The research explored different catalytic methods for synthesizing these compounds, providing valuable insights into the production of pharmaceutical agents (Shakhmaev et al., 2016).

Antimalarial Activity

Piperazine derivatives, including those similar to 3-(3-Fluorophenyl)-1-(piperazin-1-yl)propan-1-one hydrochloride, have been evaluated for their antimalarial activity. These compounds were tested against the Plasmodium falciparum chloroquine-resistant strain, and it was found that certain structural features, such as the presence of a hydroxyl group, a propane chain, and fluorine, were crucial for antiplasmodial activity (Mendoza et al., 2011).